Cas no 197013-45-9 (Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, 1,4-bis(1-methylethyl) ester, (2S,3S)-)

• Product Name: Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, 1,4-bis(1-methylethyl) ester, (2S,3S)-
• CAS No: 197013-45-9
• MF: C₁₆H₃₄O₆Si₂
• MW: 378.608567714691
• CID: 117033
• PubChem ID: 329756178
• Update Time: 2025-04-18

Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, 1,4-bis(1-methylethyl) ester, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, 1,4-bis(1-methylethyl) ester, (2S,3S)-
• (?)-Diisopropyl-O,O′-bis(trimethylsilyl)-D-tartrate
• (-)-o,o'-bis(trimethylsilyl)-d-tartaric acid diisopropyl ester
• (−)-O,O′-Bis(trimethylsilyl)-D-tartaric acid diisopropyl ester
• DIISOPROPYL O O'-BIS(TRIMETHYLSILYL-D- &
• SCHEMBL14236854
• (-)-Diisopropyl-O,O'-bis(trimethylsilyl)-D-tartrate, 99%, ChiraSelect(TM)
• 197013-45-9
• dipropan-2-yl (2S,3S)-2,3-bis(trimethylsilyloxy)butanedioate
• Dipropan-2-yl (2S,3S)-2,3-bis[(trimethylsilyl)oxy]butanedioate
• DTXSID10628456
• Diisopropyl (2S,3S)-2,3-bis((trimethylsilyl)oxy)succinate

• MDL： MFCD00192054
• Inchi： 1S/C16H34O6Si2/c1-11(2)19-15(17)13(21-23(5,6)7)14(22-24(8,9)10)16(18)20-12(3)4/h11-14H,1-10H3/t13-,14-/m0/s1
• InChI Key： WTAZEIUCUCCYIA-KBPBESRZSA-N
• SMILES： [Si](C)(C)(C)O[C@H](C(=O)OC(C)C)[C@@H](C(=O)OC(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 378.18942
• Monoisotopic Mass: 378.18939187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.972 g/mL at 25 °C(lit.)
• Boiling Point: 105-107 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.428(lit.)
• PSA: 71.06
• LogP: 3.32980
• Solubility: Not determined
• Optical Activity: [α]20/D −57°, c = 1 in chloroform

Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, 1,4-bis(1-methylethyl) ester, (2S,3S)- Security Information

• WGK Germany：3
• Safety Instruction： 23-24/25
• Safety Term：S23-24/25